3-((((9h-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(pyrimidin-5-yl)propanoic acid
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Overview
Description
- Its structure consists of three main components:
- The pyrimidine ring (pyrimidin-5-yl) attached to the central carbon.
- The fluorene moiety (9H-fluoren-9-yl) connected via an ether linkage.
- The Fmoc (9-fluorenylmethoxycarbonyl) protecting group at the amino terminus.
- The compound is widely used in peptide synthesis due to its stability during solid-phase peptide synthesis (SPPS).
3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(pyrimidin-5-yl)propanoic acid: , is a derivative of proline.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Peptide Synthesis:
Drug Discovery:
Materials Science:
Mechanism of Action
Molecular Targets:
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Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C22H19N3O4 |
---|---|
Molecular Weight |
389.4 g/mol |
IUPAC Name |
3-(9H-fluoren-9-ylmethoxycarbonylamino)-3-pyrimidin-5-ylpropanoic acid |
InChI |
InChI=1S/C22H19N3O4/c26-21(27)9-20(14-10-23-13-24-11-14)25-22(28)29-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,10-11,13,19-20H,9,12H2,(H,25,28)(H,26,27) |
InChI Key |
LYVBFCNDWDOABW-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC(=O)O)C4=CN=CN=C4 |
Origin of Product |
United States |
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